Cas no 158196-47-5 ((3-Aminophenoxy)acetic acid methyl ester)

• Product Name: (3-Aminophenoxy)acetic acid methyl ester
• CAS No: 158196-47-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD09047922
• CID: 1336054
• PubChem ID: 10678961
• Update Time: 2025-08-03

(3-Aminophenoxy)acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (3-aminophenoxy)-, methyl ester
• 3-aminophenoxyacetic acid methyl ester
• AB87244
• BS-13798
• EN300-35991
• (3-Aminophenoxy)aceticacidmethylester
• MFCD09047922
• AKOS000131940
• AB01329679-02
• (3-Aminophenoxy)acetic acid methyl ester
• 158196-47-5
• DTXSID201301772
• F79351
• Methyl 3-aminophenoxyacetate
• NCGC00336495-01
• XENTXTUUBRDTST-UHFFFAOYSA-N
• DB-142760
• Methyl 2-(3-aminophenoxy)acetate
• 3-aminophenoxyacetic acid methylester
• METHYL (3-AMINOPHENOXY)ACETATE
• CS-0447471
• SCHEMBL217079

• MDL： MFCD09047922
• Inchi： 1S/C9H11NO3/c1-12-9(11)6-13-8-4-2-3-7(10)5-8/h2-5H,6,10H2,1H3
• InChI Key： XENTXTUUBRDTST-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives